(Z)-2-Cyano-N-(2-methylphenyl)-3-[4-(trifluoromethyl)phenyl]prop-2-enamide

• IUPAC Name: (Z)-2-cyano-N-(2-methylphenyl)-3-[4-(trifluoromethyl)phenyl]prop-2-enamide
• InChI: InChI=1S/C18H13F3N2O/c1-12-4-2-3-5-16(12)23-17(24)14(11-22)10-13-6-8-15(9-7-13)18(19,20)21/h2-10H,1H3,(H,23,24)/b14-10-
• InChI Key: CQAPWEQYZSYJRV-UVTDQMKNSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)C(=CC2=CC=C(C=C2)C(F)(F)F)C#N
• Isomeric SMILES: CC1=CC=CC=C1NC(=O)/C(=C\C2=CC=C(C=C2)C(F)(F)F)/C#N
• Molecular Formula: C18H13F3N2O
• Molecular Weight: 330.3 g/mol

Description

“(Z)-2-Cyano-N-(2-methylphenyl)-3-[4-(trifluoromethyl)phenyl]prop-2-enamide” is a complex organic compound. It contains a cyano group (-CN), a trifluoromethyl group (-CF3), and an amide group (-CONH2). The presence of these functional groups suggests that this compound could have interesting chemical properties and potential applications in various fields such as pharmaceuticals or materials science.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The exact method would depend on the starting materials and the specific conditions required for each reaction.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the cyano, trifluoromethyl, and amide groups would likely have a significant impact on the compound’s overall structure and properties.

Chemical Reactions Analysis

The chemical reactions involving this compound would be influenced by its functional groups. For example, the cyano group could undergo reactions such as hydrolysis, reduction, or addition. The trifluoromethyl group is generally quite stable but can participate in certain types of reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound (such as its melting point, boiling point, solubility, and reactivity) would be influenced by its molecular structure and the nature of its functional groups.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, its mechanism of action might involve interacting with a specific biological target.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

The future research directions for this compound could include exploring its potential applications, optimizing its synthesis, studying its reactions, and investigating its mechanism of action.